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Compound of Interest

Compound Name: Calcium 1-glycerophosphate

Cat. No.: B229020 Get Quote

Essential Safety and Handling Guide for Calcium
1-Glycerophosphate
For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This guide provides essential safety and logistical

information for the handling of Calcium 1-glycerophosphate, a compound generally

recognized as safe (GRAS) by the FDA for use as a nutrient supplement.[1][2] Despite its low

hazard classification, adherence to proper laboratory protocols is crucial to maintain a safe

research environment.[3]

Personal Protective Equipment (PPE)
While Calcium 1-glycerophosphate is not classified as a hazardous substance, appropriate

personal protective equipment should be worn to minimize exposure and ensure safety.[3][4]

The following table summarizes the recommended PPE for handling this chemical in solid and

aqueous forms.
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Equipment Solid Form Aqueous Solution Rationale

Eye Protection

Safety glasses with

side shields or

goggles[3]

Safety glasses with

side shields or

goggles

Protects against dust

particles and

splashes.

Hand Protection
Chemical-resistant

gloves (e.g., nitrile)

Chemical-resistant

gloves (e.g., nitrile)

Prevents direct skin

contact.[3][5]

Body Protection Lab coat[6] Lab coat
Protects clothing and

skin from spills.

Respiratory Protection
Dust respirator if dust

is generated[6]
Not generally required

Prevents inhalation of

fine particles.[6]

Handling and Storage
Proper handling and storage are critical for maintaining the integrity of Calcium 1-
glycerophosphate and ensuring a safe laboratory environment.

Handling:

Handle in a well-ventilated area to avoid dust formation.[5][7]

Avoid contact with skin and eyes.[5][7]

Wash hands thoroughly after handling.[3]

Use non-sparking tools to prevent ignition sources.[5][7]

Storage:

Store in a tightly closed container.[7][8]

Keep in a cool, dry, and well-ventilated place.[4][7]

Store away from incompatible materials such as oxidizing agents and strong acids or bases.

[4][6]
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Emergency Procedures
In the event of accidental exposure, follow these first-aid measures:

Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention if

irritation persists.[5]

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Get medical attention if

irritation develops.[5]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[5][6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[5]

Spill and Disposal Plan
Spill Response:

Evacuate: Keep unnecessary personnel away from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Use appropriate tools to collect the spilled solid material.[6]

Clean: Use a shovel to place the material into a suitable container for disposal.[6] Finish

cleaning by spreading water on the contaminated surface and dispose of according to local

and regional authority requirements.[6]

Disposal:
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Dispose of waste and residues in accordance with local, state, and federal regulations.[3]

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[5]

Do not discharge into sewer systems.[5]

Calcium 1-Glycerophosphate Handling Workflow
The following diagram illustrates the standard operating procedure for safely handling Calcium
1-Glycerophosphate in a laboratory setting.
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Caption: Workflow for handling Calcium 1-Glycerophosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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